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Compound of Interest

Compound Name: (+)8,9-DiHETrE-d11

Cat. No.: B15545878

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (¥)8,9-DIiHETrE-d11, a deuterated
derivative of (+)8,9-dihydroxyeicosatrienoic acid. This document consolidates key quantitative
data, outlines detailed experimental protocols for its primary application as an internal
standard, and explores its biological context within cellular signaling pathways.

Core Data Presentation

(¥)8,9-DIHETrE-d11 is primarily utilized as an internal standard for the accurate quantification
of its non-deuterated counterpart, (£)8,9-DIHETTE, in biological matrices using mass
spectrometry-based techniques. While a specific CAS number for the deuterated form is not
available, the CAS number for the parent compound, (+)8,9-DIHETIE, is 192461-96-4.
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Synonyms

(+)8,9-DIHETrE-d11, (+)8(9)-DiHET-d11

Formal Name

(¥)8,9-dihydroxy-57,117,14Z-eicosatrienoic-
16,16,17,17,18,18,19,19,20,20,20-d11 acid

Chemical Formula C20H23D1104

Molecular Weight 349.6 g/mol

Purity >99% deuterated forms (di-d11)

Formulation A solution in ethanol

Solubility DMF: 50 mg/ml, DMSO: 50 mg/ml, Ethanol: 50
mg/ml, PBS (pH 7.2): 1 mg/ml

Storage -20°C

Stability > 2 years

Biological Context and Signaling Pathways

(£)8,9-DIHETTE is a biologically active oxylipin formed from the metabolism of arachidonic acid.

The metabolic cascade begins with the conversion of arachidonic acid to (+)8(9)-

epoxyeicosatrienoic acid ((£)8(9)-EET) by cytochrome P450 epoxygenases. Subsequently,

soluble epoxide hydrolase (SEH) catalyzes the hydration of the epoxide in (x)8(9)-EET to form

the vicinal diol, (£)8,9-DIHETYE.

One of the key signaling roles of (+)8,9-DIHETIE is its ability to modulate intracellular cyclic

adenosine monophosphate (cCAMP) levels. Research has shown that (+)8(9)-DIHET can induce

cAMP production in primary human coronary artery smooth muscle cells.[1] The canonical

cAMP signaling pathway, which is activated by an increase in intracellular cAMP, involves the

activation of Protein Kinase A (PKA), which in turn phosphorylates a multitude of downstream

targets, leading to various cellular responses.
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Spike with (£)8,9-DIHETrE-d11
(Internal Standard)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Guide: (£)8,9-DIHETrE-d11]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15545878#8-9-
dihetre-d11-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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